4-(2-anilino-2-oxoethoxy)-N-(2,4-dimethylphenyl)benzamide

• IUPAC Name: 4-(2-anilino-2-oxoethoxy)-N-(2,4-dimethylphenyl)benzamide
• InChI: InChI=1S/C23H22N2O3/c1-16-8-13-21(17(2)14-16)25-23(27)18-9-11-20(12-10-18)28-15-22(26)24-19-6-4-3-5-7-19/h3-14H,15H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: BLRLQKMAUKDSOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3)C
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

4-(2-anilino-2-oxoethoxy)-N-(2,4-dimethylphenyl)benzamide, also known as L-779,976, is a selective inhibitor of the enzyme phosphodiesterase type 4 (PDE4). PDE4 is an enzyme that breaks down cyclic adenosine monophosphate (cAMP), an important secondary messenger molecule in many physiological processes. L-779,976 has shown promise in various scientific research applications due to its ability to modulate cAMP levels and affect cellular signaling pathways.

Mechanism of Action

4-(2-anilino-2-oxoethoxy)-N-(2,4-dimethylphenyl)benzamide acts as a competitive inhibitor of PDE4, binding to the enzyme's active site and preventing it from breaking down cAMP. This leads to an increase in cAMP levels, which can activate downstream signaling pathways and affect various physiological processes, including inflammation, immune response, and smooth muscle relaxation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including reducing inflammation, inhibiting immune cell activation, and relaxing smooth muscle. These effects are mediated through the modulation of cAMP levels and downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-anilino-2-oxoethoxy)-N-(2,4-dimethylphenyl)benzamide in lab experiments is its selectivity for PDE4, which allows for more specific targeting of cAMP signaling pathways. However, one limitation is that it may not be effective in all cell types, as PDE4 isoforms can vary in their expression and activity levels.

Future Directions

There are several future directions for the use of 4-(2-anilino-2-oxoethoxy)-N-(2,4-dimethylphenyl)benzamide in scientific research. One area of interest is in the development of new therapies for inflammatory diseases, such as asthma and COPD. This compound may also have potential in the treatment of certain cancers, as cAMP signaling pathways have been implicated in tumor growth and metastasis. Additionally, further studies are needed to better understand the effects of this compound on various cell types and signaling pathways, as well as its potential for use in combination therapies with other drugs.

Scientific Research Applications

4-(2-anilino-2-oxoethoxy)-N-(2,4-dimethylphenyl)benzamide has been used in various scientific research applications, including in vitro and in vivo studies of its effects on cellular signaling pathways. It has been shown to inhibit PDE4 activity in various cell types, including T cells, monocytes, and macrophages. This compound has also been used in studies of inflammatory diseases, such as asthma and chronic obstructive pulmonary disease (COPD), where it has been shown to reduce inflammation and improve lung function.